2-Chloro-6-isopropoxypyridine-4-boronic acid
Description
2-Chloro-6-isopropoxypyridine-4-boronic acid is a chemical compound with the molecular formula C8H11BClNO3 and a molecular weight of 215.44 .
Molecular Structure Analysis
The InChI code for 2-Chloro-6-isopropoxypyridine-4-boronic acid is1S/C8H11BClNO3/c1-5(2)14-8-4-6(9(12)13)3-7(10)11-8/h3-5,12-13H,1-2H3 . This code provides a specific textual representation of the compound’s molecular structure. Chemical Reactions Analysis
Boronic acids, including 2-Chloro-6-isopropoxypyridine-4-boronic acid, are commonly used in Suzuki-Miyaura coupling reactions . This reaction is a type of palladium-catalyzed cross-coupling reaction, which allows for the formation of carbon-carbon bonds. The boronic acid acts as a nucleophile, transferring the organic group to palladium during the transmetalation step .Physical And Chemical Properties Analysis
2-Chloro-6-isopropoxypyridine-4-boronic acid has a molecular weight of 215.44 . It is typically stored in a freezer to maintain its stability .Scientific Research Applications
Organic Synthesis Reagent
“2-Chloro-6-isopropoxypyridine-4-boronic acid” is an important reagent in organic synthesis . It can be used to introduce boron into organic molecules, which is a key step in many synthetic processes.
Lithium Reagent
This compound can also act as a lithium reagent . Lithium reagents are often used in organic chemistry to perform nucleophilic addition reactions, which are fundamental to many synthetic strategies.
Aniline Coupling Reactions
The compound is used in aniline coupling reactions . These reactions are important in the synthesis of dyes and pigments, as well as in the preparation of certain pharmaceuticals.
Suzuki Coupling Reactions
“2-Chloro-6-isopropoxypyridine-4-boronic acid” is used in Suzuki coupling reactions . This is a type of cross-coupling reaction, used to form carbon-carbon bonds. It is widely used in the synthesis of complex organic compounds, including pharmaceuticals and polymers.
Preparation of Boron Reagents
The compound can be used in the preparation of other boron reagents . These reagents are used in a variety of reactions, including reductions, additions, and rearrangements.
C-H Bond Activation
“2-Chloro-6-isopropoxypyridine-4-boronic acid” can be used in reactions involving C-H bond activation . This is a powerful strategy in organic synthesis, allowing for the direct functionalization of C-H bonds, which are typically unreactive.
properties
IUPAC Name |
(2-chloro-6-propan-2-yloxypyridin-4-yl)boronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BClNO3/c1-5(2)14-8-4-6(9(12)13)3-7(10)11-8/h3-5,12-13H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXGUPTRUPWZXNN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=NC(=C1)Cl)OC(C)C)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.44 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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